Cas no 38048-32-7 (Nitrobenzylthioinosine)

Nitrobenzylthioinosine (NBTI) is a nucleoside transporter inhibitor primarily recognized for its role in modulating cellular uptake of nucleosides. Its key advantage lies in its selective inhibition of equilibrative nucleoside transporters (ENTs), particularly ENT1, making it a valuable tool in pharmacological and biochemical research. NBTI's ability to block nucleoside transport enhances the efficacy of nucleoside-based therapeutics by preventing their extrusion from cells. This compound is also utilized in studies exploring adenosine signaling pathways, cancer research, and cardiovascular physiology due to its impact on intracellular nucleoside concentrations. Its well-characterized mechanism and specificity render it a reliable reference inhibitor in experimental settings.
Nitrobenzylthioinosine structure
Nitrobenzylthioinosine structure
Product Name:Nitrobenzylthioinosine
CAS No:38048-32-7
MF:C17H17N5O6S
MW:419.411782026291
MDL:MFCD00005745
CID:308387
PubChem ID:24277723
Update Time:2025-06-26

Nitrobenzylthioinosine Chemical and Physical Properties

Names and Identifiers

    • Inosine,6-S-[(4-nitrophenyl)methyl]-6-thio-
    • S-(4-Nitrobenzyl)-6-thioinosine
    • NBMPR
    • S-(4-Nitrobenzyl)-6-
    • 6-S-[(4-Nitrophenyl)methyl]-6-thioinosine
    • NBTI
    • Nitrobenzylthioinosine
    • A823993
    • C20439
    • 9H-Purine, 6-(((4-nitrophenyl)methyl)thio)-9-beta-D-ribofuranosyl-
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-{[(4-nitrophenyl)methyl]sulfanyl}-9H-purin-9-yl)oxolane-3,4-diol
    • 6-((4-NITROBENZYL)THIO)-9-.BETA.-D-RIBOFURANOSYLPURINE
    • 6-((4-NITROBENZYL)THIO)INOSINE
    • 6-(((4-Nitrophenyl)methyl)thio)-9-beta-D-ribofuranosyl-9H-purine
    • NCGC00162270-01
    • HY-W010936
    • S-4-nitrophenylmethyl-6-thioinosine
    • CS-W011652
    • S6-(4-nitrobenzyl)mercaptopurine riboside
    • 38048-32-7
    • 4-Nitrobenzylthioinosine
    • S-(4-Nitrobenzyl)-6-thioinosine (NBTI, NBMPR)
    • Z2091980692
    • DYCJFJRCWPVDHY-LSCFUAHRSA-N
    • 6-[(4-nitrobenzyl)sulfanyl]-9-(beta-D-ribofuranosyl)-9H-purine
    • 6-[(4-Nitrobenzyl)thio]-9-beta-D-ribofuranosylpurine
    • 6-(p-Nitrobenzylthio)inosine
    • 9H-Purine, 6-[[(4-nitrophenyl)methyl]thio]-9-beta-D-ribofuranosyl-
    • NSC-296962
    • 4-nitrobenzylmercaptopurine ribonucleoside
    • MLS002153144
    • HMS2234I17
    • NCGC00162270-02
    • S-(4-Nitrobenzyl)-6-thioinosine (NBMPR)
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-(4-nitrobenzylthio)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(4-nitrophenyl)methylsulfanyl]purin-9-yl]oxolane-3,4-diol
    • NSC 296962
    • NBM
    • UNII-GV1L2DZM2Z
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(4-nitrophenyl)methylsulfanyl]purin-9-yl]tetrahydrofuran-3,4-diol
    • SCHEMBL1321676
    • BRN 1191080
    • S-(P-NITROBENZYL)-6-MERCAPTO-9-.BETA.-D-RIBOFURANOSYLPURINE
    • GV1L2DZM2Z
    • AKOS015912710
    • (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-((4-nitrobenzyl)thio)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
    • MFCD00005745
    • CHEMBL418509
    • BDBM23617
    • CHEBI:138859
    • NS00030323
    • 6-{[(4-nitrophenyl)methyl]sulfanyl}-9-beta-D-ribofuranosyl-9H-purine
    • 6-((4-Nitrobenzyl)thio)-9-beta-D-ribofuranosylpurine
    • SMR001230641
    • INOSINE, 6-S-((4-NITROPHENYL)METHYL)-6-THIO-
    • AS-74652
    • S6-nitrobenzyl mercaptopurine riboside
    • S-(4-Nitrobenzyl)-6-thioinosine, >=98%, solid
    • EINECS 253-753-4
    • NCGC00162270-05
    • DTXSID2040947
    • Nitrobenzylthioinosine?
    • (2R,3S,4R,5R)-2-(HYDROXYMETHYL)-5-(6-{[(4-NITROPHENYL)METHYL]SULFANYL}PURIN-9-YL)OXOLANE-3,4-DIOL
    • MDL: MFCD00005745
    • Inchi: 1S/C17H17N5O6S/c23-5-11-13(24)14(25)17(28-11)21-8-20-12-15(21)18-7-19-16(12)29-6-9-1-3-10(4-2-9)22(26)27/h1-4,7-8,11,13-14,17,23-25H,5-6H2/t11-,13-,14-,17-/m1/s1
    • InChI Key: DYCJFJRCWPVDHY-LSCFUAHRSA-N
    • SMILES: S(CC1C=CC(=CC=1)[N+](=O)[O-])C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 419.09000
  • Monoisotopic Mass: 419.08995445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 157

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3904 (rough estimate)
  • Melting Point: 187-190 °C (lit.)
  • Refractive Index: 1.6460 (estimate)
  • Solubility: 0.1 M HCl: slightly soluble
  • PSA: 184.64000
  • LogP: 1.16150
  • Solubility: Not determined

Nitrobenzylthioinosine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • RTECS:UO9025000
  • Storage Condition:2-8°C

Nitrobenzylthioinosine Pricemore >>

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Additional information on Nitrobenzylthioinosine

Nitrobenzylthioinosine (CAS No. 38048-32-7): A Comprehensive Overview

Nitrobenzylthioinosine (NBMPR), with the CAS number 38048-32-7, is a potent and selective adenosine transporter inhibitor that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is known for its ability to modulate adenosine levels in various biological systems, making it a valuable tool in both research and therapeutic applications.

The chemical structure of Nitrobenzylthioinosine consists of a nitrobenzyl group attached to a thioinosine moiety. This unique structure confers the compound with its specific biological activities, particularly its ability to inhibit the equilibrative nucleoside transporter (ENT) family, which is responsible for the cellular uptake of adenosine. By blocking these transporters, Nitrobenzylthioinosine effectively increases extracellular adenosine levels, leading to a range of physiological effects.

Recent studies have highlighted the therapeutic potential of Nitrobenzylthioinosine in various disease models. For instance, research published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that Nitrobenzylthioinosine can significantly reduce inflammation and tissue damage in models of ischemia-reperfusion injury. This is attributed to its ability to enhance adenosine signaling, which has well-documented anti-inflammatory and cytoprotective properties.

In the context of cancer research, Nitrobenzylthioinosine has shown promise as a potential adjunct therapy. A study published in Cancer Research reported that Nitrobenzylthioinosine can potentiate the effects of chemotherapy by increasing intracellular adenosine levels, thereby sensitizing cancer cells to chemotherapeutic agents. This synergistic effect could potentially improve treatment outcomes and reduce the required dosage of chemotherapy drugs, thereby minimizing side effects.

Beyond its therapeutic applications, Nitrobenzylthioinosine is also a valuable research tool for investigating adenosine signaling pathways. Its ability to selectively inhibit ENT transporters allows researchers to study the role of extracellular adenosine in various physiological processes, including neurotransmission, immune responses, and cardiovascular function. For example, a study in the Journal of Neuroscience used Nitrobenzylthioinosine to explore the involvement of adenosine in synaptic plasticity and memory formation.

The safety profile of Nitrobenzylthioinosine has been extensively evaluated in preclinical studies. While it is generally well-tolerated at therapeutic doses, some studies have reported mild side effects such as transient hypotension and bradycardia. These effects are believed to be related to the compound's ability to increase extracellular adenosine levels, which can activate A1 adenosine receptors on vascular smooth muscle cells and cardiomyocytes.

In conclusion, Nitrobenzylthioinosine (CAS No. 38048-32-7) is a versatile compound with significant potential in both research and therapeutic applications. Its unique mechanism of action as an adenosine transporter inhibitor makes it an important tool for studying adenosine signaling pathways and developing novel treatments for various diseases. Ongoing research continues to uncover new insights into the biological activities and therapeutic potential of this compound, solidifying its position as a key player in the field of pharmacology and medicinal chemistry.

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